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Compound of Interest

Compound Name: CY5.5 Dimethyl

Cat. No.: B15554162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and photophysical

properties of CY5.5 Dimethyl, a near-infrared (NIR) cyanine dye. This document is intended to

serve as a valuable resource for researchers utilizing this fluorophore in a variety of

applications, from fluorescence microscopy to in vivo imaging.

Core Chemical and Photophysical Properties
CY5.5 Dimethyl is a non-sulfonated, non-activated cyanine dye characterized by its bright

fluorescence in the far-red to near-infrared spectrum. Its properties make it a useful tool for

applications requiring low background autofluorescence and deep tissue penetration.[1][2][3] It

is important to distinguish CY5.5 Dimethyl from CY5 Dimethyl, as they are distinct molecules

with different spectral properties.

Quantitative Data Summary
The key chemical and photophysical parameters of CY5.5 Dimethyl are summarized in the

table below. These values represent a consensus from various suppliers and literature sources.
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Property Value References

Chemical Formula C₃₅H₃₅ClN₂ [4]

Molecular Weight ~519.1 g/mol [4][5]

CAS Number 138248-58-5 [4]

Appearance
Dark golden or dark blue

solid/powder
[6]

Excitation Maximum (λex) 678 - 684 nm [4][6][7][8][9]

Emission Maximum (λem) 694 - 710 nm [4][6][7][10]

Molar Extinction Coefficient (ε) ~190,000 - 198,000 M⁻¹cm⁻¹ [4][10]

Quantum Yield (Φ) ~0.2 - 0.28 [4][11][12]

Purity ≥95% [4]

Solubility and Stability
CY5.5 Dimethyl is a non-sulfonated dye, which dictates its solubility characteristics.[5][6][11]

Solubility: It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO)

and dimethylformamide (DMF).[5][6][11][13] Its solubility in aqueous solutions is limited.[4][5]

[13] For experimental use, it is common to prepare a concentrated stock solution in an

anhydrous organic solvent.[14][15]

Stability and Storage: As with most cyanine dyes, CY5.5 Dimethyl is sensitive to light.[16] It

is recommended to store the solid compound at -20°C, protected from light and moisture.[4]

[15][16] Solutions should also be protected from light to prevent photobleaching.[16][17] The

reactive forms of cyanine dyes are unstable and should be used immediately after

preparation.[18]

Experimental Applications and Protocols
CY5.5 Dimethyl is a non-activated dye, meaning it does not have a reactive group for direct

conjugation to biomolecules.[4][5][11] Its primary use is as a non-reactive fluorophore for

control experiments and for instrument calibration.[4][5][11]
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However, the cyanine core of CY5.5 can be functionalized with reactive groups (e.g., NHS

ester, maleimide) to enable covalent labeling of proteins, antibodies, and other biomolecules.

[10][15] These functionalized derivatives are widely used in various applications:

In Vivo Imaging: The near-infrared emission of CY5.5 allows for deep tissue imaging with

reduced background fluorescence, making it suitable for small animal in vivo studies.[1][3]

[10][19][20]

Fluorescence Microscopy and Flow Cytometry: CY5.5-conjugated biomolecules are used to

label specific cellular targets for visualization and quantification.[6][21]

Targeted Drug Delivery: Conjugating CY5.5 to therapeutic agents or targeting moieties

enables the visualization of drug distribution and accumulation in target tissues.[1]

Experimental Workflow: Antibody Conjugation (General
Protocol)
While CY5.5 Dimethyl itself is non-reactive, a common experimental procedure involving this

fluorophore's core structure is its conjugation to proteins like antibodies. The following is a

generalized protocol for labeling an antibody with an amine-reactive CY5.5 NHS ester.

Preparation

Conjugation Purification Analysis & Storage

Antibody Preparation
(Purify and buffer exchange into amine-free buffer, pH 8.5-9.0)

Conjugation Reaction
(Add dye solution to antibody solution at a specific molar ratio.

Incubate for 1-2 hours at room temperature, protected from light)

Dye Preparation
(Dissolve Cy5.5-NHS ester in anhydrous DMSO immediately before use)

Purification
(Remove unconjugated dye using size exclusion chromatography, e.g., Sephadex G-25)

Characterization
(Determine degree of labeling (DOL) via spectrophotometry)

Storage
(Store conjugate at 4°C, protected from light)

Click to download full resolution via product page

Caption: Generalized workflow for the conjugation of an amine-reactive CY5.5 dye to an

antibody.
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Experimental Protocol: Antibody Conjugation with
Amine-Reactive CY5.5
This protocol is a representative example for labeling antibodies with a CY5.5 NHS ester. The

optimal conditions, particularly the dye-to-protein molar ratio, should be empirically determined

for each specific antibody.[18]

Antibody Preparation:

Dialyze the purified antibody against an amine-free buffer (e.g., 0.1 M sodium bicarbonate,

pH 8.5-9.0) to remove any interfering substances and to adjust the pH for optimal

conjugation.[22]

Adjust the antibody concentration to 1-2 mg/mL.[18][22]

Dye Preparation:

Immediately before use, dissolve the amine-reactive CY5.5 (e.g., CY5.5 NHS ester) in

anhydrous DMSO to a concentration of 10 mg/mL.[14][18]

Conjugation Reaction:

Slowly add the calculated amount of the CY5.5 solution to the antibody solution while

gently stirring. The optimal molar ratio of dye to antibody is typically between 3:1 and 10:1

and should be optimized.[14][18]

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[14]

[18][22]

Purification of the Conjugate:

Remove the unreacted, free dye from the labeled antibody using a size-exclusion

chromatography column (e.g., Sephadex G-25).[14][15]

Elute with a suitable buffer, such as phosphate-buffered saline (PBS), pH 7.2-7.4.[14]
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Collect the fractions containing the fluorescently labeled antibody, which will typically be

the first colored fractions to elute.

Characterization and Storage:

Determine the degree of labeling (DOL), which is the average number of dye molecules

per antibody, by measuring the absorbance of the conjugate at 280 nm (for the protein)

and at the excitation maximum of CY5.5 (~680 nm).

Store the purified conjugate at 4°C in the dark. For long-term storage, the addition of a

preservative or storage at -20°C may be considered.[23]

Logical Relationship: Activated vs. Non-Activated Dye
The utility of CY5.5 Dimethyl is best understood in the context of its chemical reactivity, or lack

thereof. The following diagram illustrates the logical relationship between the non-activated

form and its application as a control, versus a functionalized, activated form used for

conjugation.

CY5.5 Dye Forms

Primary Applications

CY5.5 Dimethyl
(Non-Activated)

Control Experiments
Instrument Calibration

Used directly as

Functionalized CY5.5
(e.g., NHS Ester, Maleimide)

(Activated)

Covalent Labeling of Biomolecules
(Proteins, Nucleic Acids, etc.)

Used for

Click to download full resolution via product page

Caption: Logical flow differentiating the applications of non-activated versus activated CY5.5

dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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